Cas no 22991-18-0 (Ethyl 3-methoxypyrido[1,2-a]indole-10-carboxylate)

• Product Name: Ethyl 3-methoxypyrido[1,2-a]indole-10-carboxylate
• CAS No: 22991-18-0
• MF: C₁₆H₁₅NO₃
• MW: 269.295204401016
• MDL: MFCD01814930
• CID: 1415773
• PubChem ID: 1481159
• Update Time: 2025-10-29

Ethyl 3-methoxypyrido[1,2-a]indole-10-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-methoxypyrido[1,2-a]indole-10-carboxylate
• Pyrido[1,2-a]indole-10-carboxylic acid, 3-methoxy-, ethyl ester
• MFCD01814930
• ethyl3-methoxypyrido[1,2-a]indole-10-carboxylate
• F18277
• SCHEMBL364968
• 22991-18-0
• 6N-818
• DTXSID401232337
• A878366
• AKOS005096390
• Oprea1_445858

• MDL： MFCD01814930
• Inchi： 1S/C16H15NO3/c1-3-20-16(18)15-12-8-7-11(19-2)10-14(12)17-9-5-4-6-13(15)17/h4-10H,3H2,1-2H3
• InChI Key： XIGBYLZYGFWKJY-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C2C=CC=CN2C2C=C(C=CC=21)OC)=O

Computed Properties

• Exact Mass: 269.10525
• Monoisotopic Mass: 269.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 39.9Ų

Experimental Properties

• PSA: 39.94

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on Ethyl 3-methoxypyrido[1,2-a]indole-10-carboxylate

Comprehensive Analysis of Ethyl 3-methoxypyrido[1,2-a]indole-10-carboxylate (CAS No. 22991-18-0)

Ethyl 3-methoxypyrido[1,2-a]indole-10-carboxylate (CAS No. 22991-18-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the pyridoindole family, a class of molecules known for their diverse biological activities and applications in drug discovery. The presence of both methoxy and ester functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for pyridoindole derivatives has surged due to their potential in developing novel therapeutics. Researchers are particularly interested in Ethyl 3-methoxypyrido[1,2-a]indole-10-carboxylate for its role in modulating biological pathways, such as those involved in neurological disorders and inflammation. Its unique molecular framework allows for selective interactions with target proteins, making it a valuable tool in medicinal chemistry.

The synthesis of CAS No. 22991-18-0 typically involves multi-step organic reactions, including cyclization and esterification. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure high purity and structural confirmation. This compound's stability under various conditions makes it suitable for long-term storage and transportation, a critical factor for industrial-scale applications.

From an environmental perspective, Ethyl 3-methoxypyrido[1,2-a]indole-10-carboxylate is considered relatively benign, with no significant ecological toxicity reported. However, proper handling protocols are recommended to minimize exposure and ensure workplace safety. Its biodegradability and low bioaccumulation potential align with the growing emphasis on green chemistry principles in modern laboratories.

In the context of drug discovery, this compound has shown promise as a precursor for small-molecule inhibitors targeting specific enzymes. For instance, its structural analogs have been investigated for their potential in treating neurodegenerative diseases like Alzheimer's, a topic of immense public interest. The compound's ability to cross the blood-brain barrier enhances its therapeutic applicability, addressing a key challenge in CNS drug development.

The commercial availability of CAS No. 22991-18-0 has expanded significantly, with suppliers offering customized quantities for research institutions and pharmaceutical companies. Pricing trends indicate steady demand, reflecting its importance in high-throughput screening programs. Analytical data sheets for this compound typically include detailed information on solubility, melting point, and spectral properties, aiding researchers in experimental design.

Future research directions for Ethyl 3-methoxypyrido[1,2-a]indole-10-carboxylate may explore its photophysical properties for applications in organic electronics or as a fluorescent probe. The compound's conjugated system suggests potential utility in optoelectronic materials, an area experiencing rapid growth due to advancements in wearable technology and flexible displays.

For researchers working with this compound, proper storage in amber vials at controlled temperatures is advised to maintain stability. Compatibility studies with common solvents like DMSO and ethanol have shown excellent results, facilitating its use in various experimental setups. Recent patents involving similar structures highlight the intellectual property potential of this chemical class.

In summary, Ethyl 3-methoxypyrido[1,2-a]indole-10-carboxylate represents an important building block in contemporary chemical research. Its balanced properties of synthetic accessibility, functional versatility, and biological relevance position it as a compound of continuing interest across multiple scientific disciplines. As investigation into heterocyclic compounds intensifies, this molecule will likely remain a focus of innovative applications in both life sciences and materials engineering.